2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile

• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol
• IUPAC Name: 2-(2-methylsulfanylpyrimidin-4-yl)acetonitrile
• InChI: InChI=1S/C7H7N3S/c1-11-7-9-5-3-6(10-7)2-4-8/h3,5H,2H2,1H3
• InChI Key: UNJFVPAZNQVRLN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)CC#N

Description

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile is a useful research compound. Its molecular formula is C7H7N3S and its molecular weight is 165.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate cyano-(2-methylthio-pyrimidin-4-yl)-acetic acid tert-butyl ester (5.3 g, 20 mmol) in anhydrous toluene (100 mL) was added p-toluenesulfonic acid (800 mg). The mixture was heated to reflux for 8 h, cooled to room temperature and extracted with ethyl acetate. The organic layer was washed with 1N aqueous sodium hydroxide solution and brine, dried over sodium sulfate, filtered and concentrated. The crude product was purified by silica gel chromatography (3:1 hexanes/ethyl acetate eluant) to afford the title compound: 1H NMR 400 MHz (CDCl3) δ 8.56 (d, 1H), 7.12 (d, 1H), 3.84 (s, 2H), 2.57 (s, 3H); MS m/z: 166.0 (M+1).